4-(difluoromethyl)-2-methoxybenzaldehyde

• IUPAC Name: 4-(difluoromethyl)-2-methoxybenzaldehyde
• InChI: InChI=1S/C9H8F2O2/c1-13-8-4-6(9(10)11)2-3-7(8)5-12/h2-5,9H,1H3
• InChI Key: KQBKLGIZECEKRC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(F)F)C=O
• Molecular Formula: C9H8F2O2
• Molecular Weight: 186.15 g/mol

Description

4-(Difluoromethyl)-2-methoxybenzaldehyde (DFMBA) is an aromatic aldehyde with a wide range of applications in the chemical industry, particularly in the synthesis of pharmaceuticals and other organic compounds. It is a colorless, volatile liquid with a pungent odor and has been used as a reagent in organic synthesis since the early 20th century. DFMBA is a versatile compound that is used in many different reactions, such as condensation reactions, oxidation reactions, and cyclization reactions. It is also used in the synthesis of a variety of pharmaceuticals, pesticides, and other organic compounds.

Scientific Research Applications

4-(difluoromethyl)-2-methoxybenzaldehyde has a wide range of applications in scientific research. It has been used in the synthesis of a variety of organic compounds, such as pharmaceuticals, pesticides, and other organic compounds. It is also used in the synthesis of a variety of organic compounds, such as peptides and proteins. In addition, it is used as a reagent in the synthesis of a variety of organic compounds, such as amino acids and nucleic acids. It is also used in the synthesis of a variety of organic compounds, such as vitamins and antibiotics.

Mechanism of Action

The mechanism of action of 4-(difluoromethyl)-2-methoxybenzaldehyde is not fully understood. However, it is believed that it acts as a catalyst in the synthesis of organic compounds, such as pharmaceuticals and other organic compounds. It is believed to facilitate the formation of new bonds between molecules by providing an electron-rich environment. It is also believed to promote the formation of new bonds between molecules by providing an electron-poor environment.
Biochemical and Physiological Effects
4-(difluoromethyl)-2-methoxybenzaldehyde has been used in the synthesis of a variety of organic compounds, such as pharmaceuticals, pesticides, and other organic compounds. However, its biochemical and physiological effects are not fully understood. It is believed to have a wide range of effects on the human body, including the regulation of enzymes, hormones, and other biochemical processes. It is also believed to have an effect on the nervous system, although the exact mechanism of action is not known.

Advantages and Limitations for Lab Experiments

4-(difluoromethyl)-2-methoxybenzaldehyde is a versatile compound that has a wide range of applications in the synthesis of organic compounds. It is a relatively stable compound that is easy to store and handle in the laboratory. It is also relatively inexpensive and can be used in a variety of reactions, such as condensation reactions, oxidation reactions, and cyclization reactions. However, it is a volatile compound and should be handled with care in the laboratory. In addition, it is a hazardous compound and should be handled with appropriate safety precautions.

Future Directions

The potential applications of 4-(difluoromethyl)-2-methoxybenzaldehyde are still being explored. It is possible that it could be used in the synthesis of a variety of organic compounds, such as pharmaceuticals, pesticides, and other organic compounds. It is also possible that it could be used as a catalyst in the synthesis of a variety of organic compounds, such as peptides and proteins. In addition, it is possible that it could be used in the synthesis of a variety of organic compounds, such as amino acids and nucleic acids. Finally, it is possible that it could be used in the synthesis of a variety of organic compounds, such as vitamins and antibiotics.

Synthesis Methods

4-(difluoromethyl)-2-methoxybenzaldehyde is synthesized by the reaction of 4-fluorobenzaldehyde and 2-methoxybenzaldehyde in the presence of an acid catalyst. The reaction is typically conducted at room temperature and is usually completed within a few hours. The reaction produces a mixture of the desired product, 4-(difluoromethyl)-2-methoxybenzaldehyde, and other byproducts, such as 4-fluoro-2-methoxybenzaldehyde. The reaction can be catalyzed by a variety of acids, such as sulfuric acid, hydrochloric acid, and phosphoric acid.